3-Methyl-[1,3'-bipiperidine]-2'-one

• IUPAC Name: 3-(3-methylpiperidin-1-yl)piperidin-2-one
• InChI: InChI=1S/C11H20N2O/c1-9-4-3-7-13(8-9)10-5-2-6-12-11(10)14/h9-10H,2-8H2,1H3,(H,12,14)
• InChI Key: LTLMJQSAFAFDAE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2CCCNC2=O
• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol

Description

“3-Methyl-[1,3’-bipiperidine]-2’-one” is a derivative of piperidine, a common structure in medicinal chemistry. Piperidines are six-membered heterocyclic compounds containing one nitrogen atom. They play a significant role in the pharmaceutical industry, with their derivatives present in many classes of pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for “3-Methyl-[1,3’-bipiperidine]-2’-one” are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. For instance, substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones can be formed.

Scientific Research Applications

• CCR3 Antagonists : Bipiperidine amide compounds, including those related to 3-Methyl-[1,3'-bipiperidine]-2'-one, have been identified as antagonists of the CC chemokine receptor 3 (CCR3). These compounds exhibit potent receptor affinity and inhibit both calcium flux and eosinophil chemotaxis, which are critical in allergic reactions (Ting et al., 2005).

• Analytical Method Development : In the realm of analytical chemistry, a rapid and sensitive automated liquid chromatography-tandem mass spectrometric (LC-MS/MS) method was developed for quantitative determination of a compound structurally related to this compound. This method supports pre-clinical studies by accurately measuring plasma concentrations of these compounds (Yang et al., 2004).

• Vibrational Spectra Analysis : The vibrational spectra of molecules like 2 and 3-methylpiperidine, closely related to this compound, were analyzed using Fourier-transform infrared spectroscopy (FT-IR) and density functional theory (DFT) calculations. This research provides insights into the structural and spectroscopic properties of such molecules (Erdoğdu & Güllüoǧlu, 2009).

• Conformational Energy Analysis : Studies on the conformational energy of axial-axial 1,3-dimethyl interactions in related compounds like 2-methylpiperidine help in understanding the strain and stability within these molecular structures, which is valuable in designing molecules with specific properties (Chow et al., 1968).

• Polyurethane Synthesis : Research involving 4,4′-Bipiperidine, a related compound, focuses on synthesizing nematic polyurethanes with potential applications in materials science. These polyurethanes demonstrate significant thermostability and are useful in developing advanced materials with specific thermal properties (Kricheldorf & Awe, 1989).

Future Directions

The future directions for research on “3-Methyl-[1,3’-bipiperidine]-2’-one” would likely depend on its potential applications. Given the importance of piperidine derivatives in medicinal chemistry, it could be interesting to explore its potential biological activity or use in drug development.